Cas no 1805498-39-8 (3-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1805498-39-8
• MF: C₈H₄F₅NO₂
• MW: 241.114879608154
• CID: 4890448
• Update Time: 2025-06-15

3-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H4F5NO2/c9-6(10)5-4(8(11,12)13)1-3(2-15)14-7(5)16/h1-2,6H,(H,14,16)
• InChI Key： CGBRRFKUJHJUQC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)NC(C=1C(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2

Additional information on 3-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-6-carboxaldehyde

Comprehensive Overview of 3-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805498-39-8)

The compound 3-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805498-39-8) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique structural features, including the presence of difluoromethyl and trifluoromethyl groups, make it a valuable intermediate in the synthesis of advanced molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel therapeutics and functional materials.

One of the key reasons for the growing interest in 3-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-6-carboxaldehyde is its role in the development of fluorinated compounds. Fluorination is a critical strategy in modern chemistry, as it often enhances the bioavailability, metabolic stability, and binding affinity of molecules. This compound, with its pyridine core and multiple fluorine substituents, serves as a versatile building block for creating molecules with tailored properties. Its carboxaldehyde functionality further expands its utility, enabling diverse chemical transformations.

In the pharmaceutical sector, 3-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-6-carboxaldehyde is being investigated for its potential in drug discovery. The incorporation of fluorine atoms into drug candidates is a hot topic, as evidenced by the rising number of FDA-approved fluorinated drugs. This compound’s ability to introduce fluorine-rich motifs into larger structures makes it a valuable tool for medicinal chemists. Recent studies have highlighted its use in the synthesis of kinase inhibitors and antimicrobial agents, aligning with the current focus on combating drug-resistant pathogens.

Beyond pharmaceuticals, this compound is also relevant in the agrochemical industry. The demand for high-performance crop protection agents has led to increased research into fluorinated pyridine derivatives. 3-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-6-carboxaldehyde offers a pathway to develop new herbicides and fungicides with improved efficacy and environmental profiles. Its structural attributes contribute to the design of compounds that target specific biological pathways in pests while minimizing off-target effects.

From a synthetic chemistry perspective, the compound’s reactivity and stability are of particular interest. The presence of both electron-withdrawing (fluorine) and electron-donating (hydroxy) groups on the pyridine ring creates a unique electronic environment. This duality enables selective functionalization, making it a preferred choice for multi-step syntheses. Researchers are actively exploring its use in catalyzed cross-coupling reactions and organofluorine chemistry, areas that are currently trending in academic and industrial labs.

The material science community is also leveraging the properties of 3-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-6-carboxaldehyde. Fluorinated organic compounds are increasingly used in the development of advanced materials, such as liquid crystals, polymers, and coatings. The compound’s ability to impart hydrophobicity and chemical resistance makes it a candidate for creating high-performance materials with applications in electronics, optics, and nanotechnology.

In summary, 3-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805498-39-8) is a multifaceted compound with broad applicability across several high-impact industries. Its unique structural features, combined with the growing demand for fluorinated building blocks, position it as a critical component in modern chemical research. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the next generation of innovative solutions.